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Compound of Interest

Compound Name: Cacalol

Cat. No.: B1218255 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the in vitro anti-cancer activities

of Cacalol, a natural sesquiterpene, and its derivative, Cacalol Acetate. The information

compiled herein is intended to guide researchers in studying the anti-proliferative, pro-

apoptotic, cytostatic, and anti-migratory effects of these compounds on various cancer cell

lines.

Summary of Anti-Cancer Activities
Cacalol and its acetate derivative have demonstrated significant anti-cancer properties in vitro,

primarily targeting breast and cervical cancer cell lines. The cytotoxic and anti-proliferative

effects are well-documented, leading to cell cycle arrest and induction of apoptosis.

Data Presentation
The following tables summarize the quantitative data available on the anti-cancer activity of

Cacalol and Cacalol Acetate.

Table 1: Cytotoxicity of Cacalol Derivatives against Cancer Cell Lines
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Compound Cell Line Assay IC50 Value Reference

Cacalol Acetate
HeLa (Cervical

Cancer)
Antiproliferative 102.72 µM [1]

Cacalol
MCF-7 (Breast

Cancer)
Antiproliferative

Data not

available
[2][3]

Cacalol
MDA-MB-231

(Breast Cancer)
Antiproliferative

Data not

available
[2][3]

While studies indicate a strong antiproliferative effect of Cacalol on MCF-7 and MDA-MB-231

cells, specific IC50 values are not explicitly stated in the reviewed literature.

Table 2: Cell Cycle and Apoptosis Modulation by Cacalol Acetate in HeLa Cells

Parameter Effect Quantitative Data Reference

Cell Cycle G2 Phase Arrest ~28% of cells [1]

Apoptosis
Induction via

Caspase-3

Upregulation of

Caspase-3
[1]

Quantitative data for Cacalol-induced apoptosis and cell cycle arrest in MCF-7 and MDA-MB-

231 cells are not readily available in the reviewed literature, although the pro-apoptotic effects

are well-established.

Signaling Pathways and Mechanisms of Action
Cacalol and its derivatives exert their anti-cancer effects through the modulation of specific

signaling pathways, leading to the inhibition of cell proliferation and induction of programmed

cell death.

Cacalol in Breast Cancer Cells
In breast cancer cells, Cacalol's primary mechanism of action involves the inhibition of the

Fatty Acid Synthase (FAS) gene.[4] This is achieved through the suppression of the Akt-SREBP

(sterol regulatory element-binding proteins) signaling pathway.[4] The inhibition of this pathway
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leads to the activation of pro-apoptotic proteins DAPK2 and caspase 3, ultimately resulting in

apoptosis.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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